Cas no 1099671-38-1 (Ethanone, 1-[2-(4-bromo-2-fluorophenyl)cyclopropyl]-)

• Product Name: Ethanone, 1-[2-(4-bromo-2-fluorophenyl)cyclopropyl]-
• CAS No: 1099671-38-1
• MF: C₁₁H₁₀BrFO
• MW: 257.098906040192
• CID: 5205725
• Update Time: 2026-03-06

Ethanone, 1-[2-(4-bromo-2-fluorophenyl)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(4-bromo-2-fluorophenyl)cyclopropyl]-

• Inchi： 1S/C11H10BrFO/c1-6(14)9-5-10(9)8-3-2-7(12)4-11(8)13/h2-4,9-10H,5H2,1H3
• InChI Key： KNDYUKZBVLJVFY-UHFFFAOYSA-N
• SMILES： C(=O)(C1CC1C1=CC=C(Br)C=C1F)C

Additional information on Ethanone, 1-[2-(4-bromo-2-fluorophenyl)cyclopropyl]-

Ethanone, 1-[2-(4-bromo-2-fluorophenyl)cyclopropyl]- (CAS No. 1099671-38-1): A Comprehensive Overview in Modern Chemical Biology

Ethanone, 1-[2-(4-bromo-2-fluorophenyl)cyclopropyl]-, identified by its unique Chemical Abstracts Service (CAS) number 1099671-38-1, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes.

The structural composition of Ethanone, 1-[2-(4-bromo-2-fluorophenyl)cyclopropyl]- is notable for its blend of aromatic and cyclic elements. The presence of a cyclopropyl group appended to a phenyl ring further enhances its complexity, making it a candidate for diverse chemical interactions. Such structural motifs are often explored in medicinal chemistry for their ability to modulate biological pathways through precise molecular recognition.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability and binding affinity. The incorporation of a 4-bromo-2-fluorophenyl moiety in this compound aligns with this trend, positioning it as a promising scaffold for drug discovery. The bromine atom, in particular, serves as a versatile handle for further functionalization, enabling chemists to tailor the molecule's properties for specific biological targets.

One of the most compelling aspects of Ethanone, 1-[2-(4-bromo-2-fluorophenyl)cyclopropyl]- is its potential role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged similar structural scaffolds to develop inhibitors targeting enzymes involved in cancer metabolism and inflammation. The cyclopropyl group, while relatively rare in natural products, has been shown to enhance binding interactions with certain protein targets, making it an attractive feature for medicinal chemists.

The bromine and fluorine substituents on the aromatic ring introduce electronic and steric effects that can be finely tuned to optimize pharmacokinetic profiles. This balance is crucial for achieving both efficacy and safety in drug development. Studies have demonstrated that such modifications can lead to compounds with improved solubility and reduced toxicity, key factors in the transition from laboratory research to clinical application.

Advances in computational chemistry have further accelerated the exploration of molecules like Ethanone, 1-[2-(4-bromo-2-fluorophenyl)cyclopropyl]-. Molecular docking simulations and quantum mechanical calculations allow researchers to predict binding affinities and metabolic pathways with unprecedented accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation.

The cyclopropyl group itself is a subject of ongoing research due to its unique electronic properties and potential for conformational flexibility. This flexibility can be exploited to enhance binding interactions with biological targets by optimizing the orientation of key functional groups. Such features are particularly valuable in designing molecules that can interact with proteins or nucleic acids in a highly specific manner.

In addition to its pharmaceutical applications, Ethanone, 1-[2-(4-bromo-2-fluorophenyl)cyclopropyl]- has shown promise as a tool compound in chemical biology research. Its well-defined structure makes it an excellent candidate for developing probes that can interact with specific biological pathways. By tagging this molecule with fluorescent or enzymatic reporters, researchers can gain insights into complex cellular processes and disease mechanisms.

The synthesis of such complex molecules often presents significant challenges due to their intricate structures. However, recent advances in synthetic methodologies have made it increasingly feasible to construct these molecules with high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define this compound's structure.

The role of fluorine in medicinal chemistry cannot be overstated. Its presence can dramatically alter a molecule's properties, from its metabolic stability to its binding affinity. The combination of bromine and fluorine on the aromatic ring of Ethanone, 1-[2-(4-bromo-2-fluorophenyl)cyclopropyl]- exemplifies how these elements can be strategically employed to develop next-generation therapeutics.

Ongoing research continues to uncover new applications for this class of compounds. For instance, studies are exploring their potential as modulators of epigenetic mechanisms, which play a critical role in various diseases including cancer and neurodegenerative disorders. The ability to fine-tune molecular properties makes compounds like this versatile candidates for multiple therapeutic indications.

The integration of machine learning techniques into drug discovery has also opened new avenues for exploring molecules like Ethanone, 1-[2-(4-bromo-2-fluorophenyl)cyclopropyl]-. By analyzing large datasets of known bioactive compounds, these algorithms can predict new molecular structures with high potential for biological activity. This approach has already led to the identification of novel scaffolds that would have been difficult or impossible to discover through traditional methods alone.

In conclusion, Ethanone, 1-[2-(4-bromo-2-fluorophenyl)cyclopropyl]- (CAS No. 1099671-38-1) represents a fascinating compound with broad applications across chemical biology and pharmaceutical research. Its unique structural features make it a valuable scaffold for drug development and a powerful tool for exploring complex biological systems. As research continues to evolve, this molecule is poised to play an increasingly important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.